1-(Tert-butoxycarbonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethylamine

• IUPAC Name: tert-butyl N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]carbamate
• InChI: InChI=1S/C18H27N3O4/c1-18(2,3)25-17(23)19-13-16(22)21-11-9-20(10-12-21)14-5-7-15(24-4)8-6-14/h5-8H,9-13H2,1-4H3,(H,19,23)
• InChI Key: ZSTOZLZVDQZYAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)N1CCN(CC1)C2=CC=C(C=C2)OC
• Molecular Formula: C18H27N3O4
• Molecular Weight: 349.4 g/mol
• CAS No.: 1923094-28-3

Description

1-(Tert-butoxycarbonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethylamine is a complex organic compound that features a tert-butoxycarbonyl (Boc) protecting group, a methoxyphenyl group, and a piperazine ring. This compound is often used in organic synthesis and pharmaceutical research due to its unique structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Tert-butoxycarbonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethylamine typically involves multiple steps. One common method includes the protection of an amine group with a Boc group using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. The piperazine ring is then introduced through a nucleophilic substitution reaction with 4-methoxyphenylpiperazine. The final step involves the formation of the oxoethylamine moiety through an amide coupling reaction .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

1-(Tert-butoxycarbonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethylamine can undergo various chemical reactions, including:

Oxidation: The methoxyphenyl group can be oxidized to form corresponding quinones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The Boc group can be removed under acidic conditions to yield the free amine.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Trifluoroacetic acid (TFA) is often used to remove the Boc protecting group.

Major Products

Oxidation: Quinones

Reduction: Alcohols

Substitution: Free amines

Scientific Research Applications

1-(Tert-butoxycarbonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethylamine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the production of pharmaceuticals and fine chemicals

Mechanism of Action

The mechanism of action of 1-(Tert-butoxycarbonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethylamine involves its interaction with specific molecular targets. The Boc group serves as a protecting group, allowing selective reactions at other sites of the molecule. The piperazine ring can interact with various biological receptors, modulating their activity. The methoxyphenyl group can participate in π-π interactions, enhancing binding affinity to target proteins .

Comparison with Similar Compounds

Similar Compounds

6-((3-(4-(tert-Butoxycarbonyl)piperazin-1-yl)propyl)(methyl)amino)quinoline-4-carboxylic acid: This compound also features a Boc-protected piperazine ring and is used in similar applications.

1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic Acid: Another Boc-protected compound used in organic synthesis.

Uniqueness

1-(Tert-butoxycarbonyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethylamine is unique due to the presence of the methoxyphenyl group, which imparts distinct chemical properties and reactivity. This makes it particularly useful in the synthesis of complex molecules and in pharmaceutical research.